Methylhydrazine hydrochloride
Overview
Description
Methylhydrazine hydrochloride (also known as monothis compound or MMH HCl ) is a chemical compound with the formula CH₆N₂·HCl. It is a colorless, hygroscopic, and highly toxic liquid. MMH HCl is used in various applications, including organic synthesis, drug production, and as a component in rocket fuels .
Synthesis Analysis
Several methods exist for synthesizing MMH HCl. One approach involves the reaction of methylamine with chloramine , leading to the formation of methylhydrazine. This process is employed in modern industrial production . Another method utilizes hydrazine hydrate and dimethyl sulfate , with hydrochloric acid acting as a protecting agent and tetrabutyl ammonium bromide as a catalyst .
Molecular Structure Analysis
The molecular formula of MMH HCl is CH₆N₂, with a molecular weight of approximately 46.07 g/mol. Its IUPAC Standard InChI is InChI=1S/CH6N2/c1-3-2/h3H,2H2,1H3. The chemical structure of MMH HCl is shown below:
Chemical Reactions Analysis
MMH HCl can undergo reversible reactions with benzaldehyde, catalyzed by both acids and bases. The mechanism involves nucleophilic attack by the amino group of MMH on the carbonyl carbon, followed by water elimination .
Scientific Research Applications
Analytical Method Development
- GC-MS Detection : A study by Fortin and Chen (2010) developed a gas chromatography-mass spectrometry (GC-MS) method for detecting trace levels of methylhydrazine in an experimental drug substance. This method was crucial for analyzing methylhydrazine, known to be a mutagen and a suspected human carcinogen, in drug development processes (Fortin & Chen, 2010).
Carcinogenic Properties
- Tumorigenesis in Animals : Tóth and Shimizu (1973) discovered that methylhydrazine can induce malignant histiocytomas of liver and tumors of the cecum in Syrian golden hamsters. This finding highlights the carcinogenic potential of methylhydrazine (Tóth & Shimizu, 1973).
- Tumorigenic Effects in Mice : Tóth et al. (1976) reported the tumorigenicity of tetramethylhydrazine hydrochloride in Swiss mice, demonstrating its potential to induce blood vessel and lung tumors (Tóth, Nagel, Erickson, & Kupper, 1976).
Metabolic Studies
- Methylhydrazine Formation from Acetaldehyde-N-methyl-N-formylhydrazone : Pyysalo and Niskanen (1978) quantitatively evaluated the formation of methylhydrazine from acetaldehyde-N-methyl-N-formylhydrazone, a poisonous compound found in the mushroom Gyromitra esculenta. This study provides insight into the metabolic pathways and risks associated with certain natural compounds (Pyysalo & Niskanen, 1978).
Environmental and Natural Occurrences
- Carcinogenic Effects of Hydrazines in Nature : Research by Tóth (1977) described the carcinogenic effects of methylhydrazine and related compounds occurring in nature and the environment, such as tobacco and edible mushrooms. This study emphasizes the exposure of the human population to these compounds (Tóth, 1977).
Pharmacological Applications
- Methylhydrazine Derivatives in Transplantation : Floersheim (1966) studied the immunosuppressive effects of methylhydrazine derivatives, finding their potential application in prolonging the survival of skin homografts in mice (Floersheim, 1966).
Chemical Properties and Handling
- Solvent Properties for Proteins : Cohn and Butler (1958) investigated the use of methylhydrazine as a solvent for proteins, due to its good solvent properties combined with decreased reactivity towards peptide bonds (Cohn & Butler, 1958).
Mechanism of Action
Properties
IUPAC Name |
methylhydrazine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH6N2.ClH/c1-3-2;/h3H,2H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIKDYMRZQQJQFB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH7ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40223630 | |
Record name | Hydrazine, methyl-, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40223630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
82.53 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7339-53-9 | |
Record name | Hydrazine, methyl-, monohydrochloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7339-53-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Hydrazine, methyl-, hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007339539 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Hydrazine, methyl-, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40223630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methylhydrazine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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